Cas no 1391560-36-3 (Benzenepropanoic acid, β-amino-α-hydroxy-2,3-dimethoxy-, (αR,βR)-)

• Product Name: Benzenepropanoic acid, β-amino-α-hydroxy-2,3-dimethoxy-, (αR,βR)-
• CAS No: 1391560-36-3
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 5169782
• Update Time: 2025-08-04

Benzenepropanoic acid, β-amino-α-hydroxy-2,3-dimethoxy-, (αR,βR)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, β-amino-α-hydroxy-2,3-dimethoxy-, (αR,βR)-

• Inchi： 1S/C11H15NO5/c1-16-7-5-3-4-6(10(7)17-2)8(12)9(13)11(14)15/h3-5,8-9,13H,12H2,1-2H3,(H,14,15)/t8-,9-/m1/s1
• InChI Key： WIZUAKGGDWVKLC-RKDXNWHRSA-N
• SMILES： C1([C@@H](N)[C@@H](O)C(O)=O)=CC=CC(OC)=C1OC

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 463.0±45.0 °C(Predicted)
• pka: 2.97±0.23(Predicted)

Additional information on Benzenepropanoic acid, β-amino-α-hydroxy-2,3-dimethoxy-, (αR,βR)-

Recent Advances in the Study of Benzenepropanoic acid, β-amino-α-hydroxy-2,3-dimethoxy-, (αR,βR)- (CAS: 1391560-36-3)

Benzenepropanoic acid, β-amino-α-hydroxy-2,3-dimethoxy-, (αR,βR)- (CAS: 1391560-36-3) is a chiral compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a promising candidate for drug development.

The compound's unique structural features, including the presence of amino and hydroxy functional groups in a stereospecific configuration, make it a valuable scaffold for the design of novel bioactive molecules. Researchers have explored its utility in targeting specific biological pathways, particularly those involved in inflammation and neurodegenerative diseases. The (αR,βR)- configuration has been shown to enhance its binding affinity to certain protein targets, thereby improving its efficacy.

Recent synthetic approaches have aimed at optimizing the yield and enantiomeric purity of 1391560-36-3. Advances in asymmetric catalysis and green chemistry have enabled more efficient and sustainable production methods. For instance, a 2023 study demonstrated the use of a chiral auxiliary-mediated synthesis to achieve high enantioselectivity, with a yield exceeding 85%. This development is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that Benzenepropanoic acid, β-amino-α-hydroxy-2,3-dimethoxy-, (αR,βR)- exhibits potent anti-inflammatory and neuroprotective effects. In vitro and in vivo studies have shown that the compound inhibits key inflammatory mediators such as TNF-α and IL-6, while also promoting neuronal survival in models of Parkinson's disease. These findings suggest its potential as a dual-action therapeutic agent.

Mechanistic studies have further elucidated the compound's mode of action. It appears to modulate the activity of specific kinases and transcription factors involved in inflammatory and apoptotic pathways. For example, it has been shown to inhibit the NF-κB pathway, which plays a central role in inflammation and immune responses. Additionally, its ability to cross the blood-brain barrier enhances its suitability for treating central nervous system disorders.

Despite these promising results, challenges remain in the development of 1391560-36-3 as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic optimization. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Benzenepropanoic acid, β-amino-α-hydroxy-2,3-dimethoxy-, (αR,βR)- (CAS: 1391560-36-3) represents a promising avenue for drug discovery, with its unique chemical structure and multifaceted biological activities. Ongoing research is expected to uncover additional therapeutic applications and refine its pharmacological profile, paving the way for its eventual translation into clinical use.